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Compound of Interest

Compound Name: 5-Norbornen-2-yl acetate

Cat. No.: B1211337 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed, step-by-step procedures for the safe disposal of 5-
Norbornen-2-yl acetate, a combustible liquid commonly used in organic synthesis. Adherence

to these protocols is essential for minimizing risks and complying with regulatory standards.

Key Safety and Handling Information
5-Norbornen-2-yl acetate is classified as a combustible liquid, necessitating careful handling

to avoid ignition.[1][2] Always work in a well-ventilated area and keep the chemical away from

heat, sparks, open flames, and hot surfaces.[2][3] Personal protective equipment, including eye

shields and gloves, should be worn to prevent contact.[4] In case of a spill, absorb the material

with a suitable non-combustible absorbent such as dry sand or earth and dispose of it promptly

in accordance with local regulations.[5]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 5-Norbornen-2-yl
acetate, which are important for its safe handling and disposal.
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Property Value

Molecular Formula C₉H₁₂O₂

Molecular Weight 152.19 g/mol [4]

Boiling Point 73-76 °C at 14 mmHg[4][6]

Density 1.044 g/mL at 25 °C[4][6]

Flash Point 62 °C (143.6 °F) - closed cup[4]

Refractive Index n20/D 1.47[4][6]

Step-by-Step Disposal Protocol
The primary recommendation for the disposal of 5-Norbornen-2-yl acetate is to send it to an

approved waste disposal plant.[1][3] The following protocol outlines the necessary steps to

ensure safe and compliant disposal:

Waste Identification and Segregation:

Clearly label containers of 5-Norbornen-2-yl acetate waste with its name and associated

hazards.

Do not mix with incompatible waste streams. Store separately from strong oxidizing

agents.

Consult Local, State, and Federal Regulations:

Before proceeding with disposal, it is mandatory to consult your local, state, and federal

environmental regulations.[5] These regulations will dictate the specific requirements for

chemical waste disposal in your region.

Explore Recycling Options:

If possible, consider recycling the 5-Norbornen-2-yl acetate.[5] Some facilities may be

equipped to purify and reuse the chemical.

Engage a Licensed Waste Disposal Contractor:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.sigmaaldrich.com/KR/ko/product/aldrich/107743
https://www.sigmaaldrich.com/KR/ko/product/aldrich/107743
https://www.lookchem.com/404.htm
https://www.sigmaaldrich.com/KR/ko/product/aldrich/107743
https://www.lookchem.com/404.htm
https://www.sigmaaldrich.com/KR/ko/product/aldrich/107743
https://www.sigmaaldrich.com/KR/ko/product/aldrich/107743
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b1211337?utm_src=pdf-body
https://www.tcichemicals.com/OP/en/p/N0895
https://www.fishersci.com/store/msds?partNumber=AC164860025&countryCode=US&language=en
https://www.benchchem.com/product/b1211337?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/N0895_EU_6N.pdf
https://www.benchchem.com/product/b1211337?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/N0895_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Select a licensed and reputable chemical waste disposal company. They will have the

expertise and permits to handle and transport hazardous materials.

Incineration as a Disposal Method:

A common and effective method for disposing of 5-Norbornen-2-yl acetate is through

incineration in a chemical incinerator equipped with an afterburner and scrubber system.

[5] This ensures the complete destruction of the compound and minimizes the release of

harmful substances.

Container Disposal:

Dispose of the empty container in an approved waste disposal plant.[1] Do not reuse

empty containers.

Disposal Workflow
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of 5-Norbornen-2-yl acetate.
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Caption: Disposal workflow for 5-Norbornen-2-yl acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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